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Compound of Interest

Compound Name: Pyracarbolid

Cat. No.: B1194529 Get Quote

Application Notes and Protocols: Pyracarbolid
For Researchers, Scientists, and Drug Development Professionals

Introduction to Pyracarbolid
Pyracarbolid is a systemic fungicide belonging to the anilide class of chemicals. Its primary

mechanism of action involves the inhibition of succinate dehydrogenase (SDH), also known as

Complex II, a critical enzyme in both the mitochondrial electron transport chain and the Krebs

cycle.[1] By disrupting cellular respiration, Pyracarbolid effectively inhibits the growth of

susceptible fungi. In a laboratory setting, its specific mode of action makes it a valuable tool for

studying mitochondrial function, cellular metabolism, and the downstream signaling pathways

affected by mitochondrial stress, such as the production of reactive oxygen species (ROS) and

subsequent cellular responses.

Chemical and Physical Properties
The following table summarizes the key quantitative data for Pyracarbolid.
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Property Value Reference(s)

CAS Number 24691-76-7 [2]

Molecular Formula C₁₃H₁₅NO₂ [3]

Molecular Weight 217.26 g/mol [2][3]

Melting Point 110-111 °C [2]

Purity ≥98% (Analytical Standard) [4]

Solubility (at 20 °C)

   Water 600 mg/L [5]

   Ethanol 89,000 mg/L (89 g/L) [5]

   DMSO

Data not available, but

recommended as a solvent for

organic compounds.

Signaling Pathway of Pyracarbolid Action
Pyracarbolid exerts its biological effect by inhibiting Succinate Dehydrogenase (SDH) at the

ubiquinone-binding site. This inhibition disrupts the flow of electrons in the mitochondrial

respiratory chain, leading to an accumulation of succinate, a decrease in ATP synthesis, and an

increase in the production of Reactive Oxygen Species (ROS). Elevated ROS can, in turn,

activate stress-response signaling cascades, such as the Mitogen-Activated Protein Kinase

(MAPK) pathway, influencing cellular processes like apoptosis and inflammation.
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Pyracarbolid inhibits SDH (Complex II), increasing ROS and affecting downstream signaling.

Experimental Protocol: Stock Solution Preparation
This protocol details the preparation of a 100 mM Pyracarbolid stock solution in Dimethyl

Sulfoxide (DMSO).

4.1. Materials and Equipment

Pyracarbolid powder (analytical standard, purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Analytical balance

Spatula

Weighing paper or boat
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Microcentrifuge tubes or amber glass vials for storage

Pipettors and sterile pipette tips

Vortex mixer

Optional: Syringe filters (0.22 µm, PTFE or other solvent-compatible material) for sterilization

4.2. Safety Precautions

Work in a chemical fume hood or well-ventilated area.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for Pyracarbolid before handling.

DMSO can facilitate the absorption of chemicals through the skin; handle with extreme care.

4.3. Calculation To prepare a 100 mM (0.1 M) stock solution, the required mass of

Pyracarbolid must be calculated.

Molecular Weight (MW): 217.26 g/mol

Desired Concentration (C): 100 mM = 0.1 mol/L

Desired Volume (V): e.g., 1 mL = 0.001 L

Formula: Mass (g) = C (mol/L) × V (L) × MW ( g/mol )

Example for 1 mL of 100 mM solution: Mass (g) = 0.1 mol/L × 0.001 L × 217.26 g/mol =

0.021726 g Mass (mg) = 21.73 mg

Note: Adjust the calculation based on the purity of the compound. For 98% purity, divide the

calculated mass by 0.98 (e.g., 21.73 mg / 0.98 = 22.17 mg).

4.4. Step-by-Step Procedure
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Weighing: Accurately weigh the calculated amount of Pyracarbolid powder (e.g., 22.17 mg

for 98% purity to make 1 mL) and place it into a sterile microcentrifuge tube or amber vial.

Solubilization: Add the desired volume of sterile DMSO (e.g., 1 mL) to the tube containing

the powder.

Dissolving: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.

Sterilization (Optional): If the stock solution is intended for use in sterile cell culture, it should

be filter-sterilized. Draw the solution into a sterile syringe, attach a 0.22 µm solvent-

compatible syringe filter, and dispense the filtered solution into a new sterile, light-protected

tube.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration (100 mM),

solvent (DMSO), and preparation date.

Storage: Store the aliquots at -20°C or -80°C for long-term stability. Protect from light.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for preparing a Pyracarbolid stock solution.
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Workflow for the preparation of Pyracarbolid stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

